3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide

• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol
• IUPAC Name: 3-methyl-N-[(Z)-[4-oxo-4-(pyridin-2-ylamino)butan-2-ylidene]amino]benzamide
• InChI: InChI=1S/C17H18N4O2/c1-12-6-5-7-14(10-12)17(23)21-20-13(2)11-16(22)19-15-8-3-4-9-18-15/h3-10H,11H2,1-2H3,(H,21,23)(H,18,19,22)/b20-13-
• InChI Key: XXYZEPSZDPQQPQ-MOSHPQCFSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)N/N=C(/C)\CC(=O)NC2=CC=CC=N2
• SMILES: CC1=CC=CC(=C1)C(=O)NN=C(C)CC(=O)NC2=CC=CC=N2
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NN=C(C)CC(=O)NC2=CC=CC=N2

Description

3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide, also known as MBH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways within cells. This inhibition can lead to a range of biochemical and physiological effects, including the suppression of inflammation and the induction of cell death in cancer cells.
Biochemical and Physiological Effects:
3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide has been found to exhibit a range of biochemical and physiological effects, including:
- Anti-inflammatory activity: 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide has been found to inhibit the production of inflammatory cytokines, which can help to reduce inflammation in the body.
- Anti-tumor activity: 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide has been found to induce cell death in cancer cells, making it a promising candidate for the development of anti-cancer drugs.
- Anti-viral activity: 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide has been found to inhibit the replication of certain viruses, including HIV and herpes simplex virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide in lab experiments is its ability to exhibit a range of biological activities. This makes it a versatile compound that can be used in a variety of experimental settings. However, one limitation of using 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions that could be explored in relation to 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide, including:
- Further investigation of its mechanism of action: More research is needed to fully understand how 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide interacts with cells and tissues.
- Development of novel anti-cancer drugs: 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide has shown promise as a potential anti-cancer agent, and further research could lead to the development of new drugs based on this compound.
- Exploration of its anti-viral properties: 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide has been found to inhibit the replication of certain viruses, and further research could lead to the development of new anti-viral drugs.
- Investigation of its potential as an anti-inflammatory agent: 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide has been found to exhibit anti-inflammatory activity, and further research could lead to the development of new drugs for treating inflammatory disorders.
In conclusion, 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide is a promising compound that has been extensively studied for its potential applications in scientific research. Its ability to exhibit a range of biological activities makes it a versatile compound that could be used in a variety of experimental settings. Further research is needed to fully understand its mechanism of action and explore its potential applications in medicine.

Synthesis Methods

The synthesis of 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide involves the reaction of 3-methylbenzoylhydrazine with 2-pyridinecarboxaldehyde and butyric anhydride. This reaction results in the formation of 3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide as a yellow solid, which can be purified through recrystallization.

Scientific Research Applications

3-[(3-methylbenzoyl)hydrazono]-N-(2-pyridinyl)butanamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.